ethyl 2-(2-methylimidazo[1,2-a]pyridine-3-carboxamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxylate

• IUPAC Name: ethyl 2-[(2-methylimidazo[1,2-a]pyridine-3-carbonyl)amino]-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxylate
• InChI: InChI=1S/C18H18N4O3S/c1-3-25-17(24)11-7-8-12-14(11)20-18(26-12)21-16(23)15-10(2)19-13-6-4-5-9-22(13)15/h4-6,9,11H,3,7-8H2,1-2H3,(H,20,21,23)
• InChI Key: YWFVOFDLLPUPCY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCC2=C1N=C(S2)NC(=O)C3=C(N=C4N3C=CC=C4)C
• Molecular Formula: C18H18N4O3S
• Molecular Weight: 370.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including an imidazo[1,2-a]pyridine ring, a cyclopenta[d]thiazole ring, and a carboxylate ester group. These groups are common in many biologically active compounds and pharmaceuticals.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. Properties such as melting point, boiling point, solubility, and reactivity can be predicted based on the types of functional groups present and the overall structure of the molecule.

Scientific Research Applications

Synthesis and Biological Evaluation

• Chemical Synthesis and Anti-inflammatory Activity : Early research focused on synthesizing ethyl 2-methylimidazo[1,2-a]pyrimidine-3-carboxylates and evaluating their potential anti-inflammatory, analgesic, antipyretic, and ulcerogenic activities. These compounds were prepared through reactions involving ethyl 2-chloroacetoacetate and various 2-aminopyrimidines or 2-aminopyridines, followed by alkaline hydrolysis to produce the corresponding carboxylic acids. The research aimed at exploring their pharmacological potentials, including anti-inflammatory and analgesic effects (Abignente et al., 1984; Abignente et al., 1982).

• Antibacterial and Antioxidant Properties : Recent studies have shifted towards exploring the antibacterial and antioxidant properties of related compounds. Novel ethyl 2-methyl-4-(pyridin-2-yl)-4H-benzo[4,5]thiazolo[3,2-a]pyrimidine-3-carboxylate derivatives were synthesized through a microwave-assisted method. These derivatives displayed promising antibacterial and antioxidant activities, indicating their potential for developing new therapeutic agents (Bhoi et al., 2016).

• Antitubercular Activity : Another focus of research is the development of compounds with antitubercular properties. Thiazole-aminopiperidine hybrid analogues were designed and synthesized, showing significant activity against Mycobacterium tuberculosis, which highlights the potential of these compounds in treating tuberculosis (Jeankumar et al., 2013).

• Anticancer Activities : Compounds related to ethyl 2-(2-methylimidazo[1,2-a]pyridine-3-carboxamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxylate have been evaluated for their anticancer activities. Novel heterocyclic compounds utilizing thiophene incorporated thioureido substituent as precursors showed promising anticancer activity against colon HCT-116 human cancer cell line, suggesting their potential as anticancer agents (Abdel-Motaal et al., 2020).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s a drug, the mechanism of action would describe how it interacts with biological systems to produce its effects.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it’s used. Without specific information, it’s difficult to provide a detailed safety assessment.

Future Directions

The future directions for research on this compound would depend on its intended use and how much is currently known about it. If it’s a new compound, initial research might focus on determining its physical and chemical properties, potential uses, and safety profile.